Cas no 54305-90-7 (Hexane, 1,5-dichloro-)

1,5-Dichlorohexane (CAS 628-95-1) is a halogenated aliphatic hydrocarbon with the molecular formula C6H12Cl2. This colorless to pale yellow liquid exhibits a characteristic mild odor and is sparingly soluble in water but miscible with most organic solvents. As a bifunctional alkylating agent, it features two reactive chlorine atoms positioned at the terminal carbons (1,5-positions) of the hexane chain, enabling its utility as a versatile building block in organic synthesis. The compound demonstrates particular value in nucleophilic substitution reactions and as an intermediate for pharmaceuticals, agrochemicals, and specialty polymers. Its linear hydrocarbon backbone contributes to favorable volatility properties (bp ~200°C) while maintaining manageable viscosity. The 1,5-dichloro substitution pattern offers distinct synthetic advantages over other dichlorohexane isomers in producing specific cyclic or polymeric structures. Proper handling requires consideration of its moderate toxicity and potential environmental persistence typical of chlorinated hydrocarbons.

Hexane, 1,5-dichloro- structure

Product Name:Hexane, 1,5-dichloro-

CAS No:54305-90-7

MF:C₆H₁₂Cl₂

MW:155.065480232239

MDL:MFCD19232022

CID:1588462

PubChem ID:521495

Update Time:2025-07-02

Hexane, 1,5-dichloro- Chemical and Physical Properties

Names and Identifiers

- Hexane, 1,5-dichloro-
- 1,5-dichloro-hexane
- 1,5-dichlorohexane
- 54305-90-7
- 1,5-Dichlor-n-hexan
- AS-57064
- SCHEMBL6596844
- AKOS006381933
- A12620
- MDL： MFCD19232022
- Inchi： 1S/C6H12Cl2/c1-6(8)4-2-3-5-7/h6H,2-5H2,1H3
- InChI Key： XHDMWHORPPOABH-UHFFFAOYSA-N
- SMILES： ClC(C)CCCCCl

Computed Properties

Exact Mass: 154.03176
Monoisotopic Mass: 154.0316058g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 0
Heavy Atom Count: 8
Rotatable Bond Count: 4
Complexity: 45.8
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.9
Topological Polar Surface Area: 0Å²

Experimental Properties

PSA: 0

Hexane, 1,5-dichloro- Pricemore >>

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Chemenu	CM459569-100mg	1,5-dichlorohexane	54305-90-7	95%+	100mg	$61	2023-02-02
Chemenu	CM459569-250mg	1,5-dichlorohexane	54305-90-7	95%+	250mg	$110	2023-02-02
Chemenu	CM459569-1g	1,5-dichlorohexane	54305-90-7	95%+	1g	$214	2023-02-02
eNovation Chemicals LLC	D774097-250mg	1,5-dichlorohexane	54305-90-7	95%	250mg	$345	2024-06-06
eNovation Chemicals LLC	D774097-1g	1,5-dichlorohexane	54305-90-7	95%	1g	$725	2024-06-06
Key Organics Ltd	AS-57064-100mg	1,5-dichlorohexane	54305-90-7	>95%	100mg	£123.01	2025-02-09
Key Organics Ltd	AS-57064-0.25g	1,5-dichlorohexane	54305-90-7	>95%	0.25g	£189.00	2025-02-09
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1PlusChem	1P01DI9T-250mg	1,5-dichlorohexane	54305-90-7	95%	250mg	$215.00	2024-04-30